Cas no 147498-90-6 (3-Methyl-benzenebutanoic acid ethyl ester)

• Product Name: 3-Methyl-benzenebutanoic acid ethyl ester
• CAS No: 147498-90-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1011364
• Update Time: 2023-08-03

3-Methyl-benzenebutanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-BENZENEBUTANOIC ACID ETHYL ESTER
• VYEGSGOXUUBRNN-UHFFFAOYSA-N
• ethyl-4-(3-methylphenyl)butanoate
• 3-Methyl-benzenebutanoic acid ethyl ester

• Inchi： 1S/C13H18O2/c1-3-15-13(14)9-5-8-12-7-4-6-11(2)10-12/h4,6-7,10H,3,5,8-9H2,1-2H3
• InChI Key： VYEGSGOXUUBRNN-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Topological Polar Surface Area: 26.3